Cas no 54856-23-4 (Betahistine mesylate)
Betahistine mesylate Chemical and Physical Properties
Names and Identifiers
-
- Bethahistinemethanesulfonate
- Betahistine Mesylate
- Betahistine Mesilate
- Betahistine dimesylate
- Betahistine Methanesulfonate
- 2-[2-(METHYLAMINO)ETHYL]PYRIDINE METHANESULFONATE
- methanesulfonic acid,N-methyl-2-pyridin-2-ylethanamine
- N-Methyl-2-pyridineethylamine dimethanesulphonate
- N-METHYL-2-(2-PYRIDYL)ETHYLAMINE METHANESULFONATE
- N-Methyl-2-(pyridin-2-yl)ethanamine methanesulfonate
- M2S8P6LJ5S
- N-METHYL-2-PYRIDIN-2-YLETHYLAMINE METHANESULFONATE
- DSSTox_CID_25588
- DSSTox_RID_80984
- DSSTox_GSID_45588
- Betahistine monomesilate
- Betahistine monomesylate
- Betahistine monomethanesulfonate
- Prestwick_838
- 2-Pyridineethanamine, N-methyl-, monomethanesulfonate
- 2-Pyridineet
- UNII-X1L0E3R43Y
- HMS2096N07
- 2-PYRIDINEETHANAMINE, N-METHYL-, DIMETHANESULPHONATE
- Riptonin
- 2-(Ethylammonio)-N-methylpyridinium dimethanesulphonate
- Betahistine mesilate; N-Methyl-2-(pyridin-2-yl)ethanamine bis(methanesulfonate); 2-Pyridineethanamine, N-methyl-, methanesulfonate (1:2); 2-Pyridineethanamine, N-methyl-, dimethanesulfonate (9CI); Betahistine mesylate; Merislon
- methanesulfonic acid;N-methyl-2-pyridin-2-ylethanamine
- Merislon
- BCP13129
- s5498
- Betahistine (mesylate)
- CCG-220543
- Meginalisk
- Q27293318
- Bethahistinemethanesulfonate;Betahistine Mesilate
- HMS3713N07
- BETAHISTINE MESILATE [WHO-DD]
- Extovyl
- BETAHISTINE MESILATE [EP IMPURITY]
- SCHEMBL194604
- N-methyl-2-(pyridin-2-yl)ethanamine dimethanesulfonate
- 2-PYRIDINEETHANAMINE, N-METHYL-, METHANESULPHONATE (1:2)
- X1L0E3R43Y
- BETAHISTINE MESILATE [EP MONOGRAPH]
- Melopat
- betahistine dimethanesulfonate
- Suzutolon (TN)
- SR-01000722006-3
- MFCD00211321
- 2-PYRIDINEETHANAMINE, N-METHYL-, METHANESULFONATE (1:2)
- CS-0010146
- W-105601
- BETAHISTINE MESILATE [MART.]
- N-Methyl-2-(2-pyridinyl)ethanamine methanesulfonate
- Betahistine mesilate (JP17)
- N-Methyl-2-(pyridin-2-yl)ethan-1-amine dimethanesulfonate
- CHEMBL4303472
- CHEBI:31274
- AC-23916
- 54856-23-4
- AKOS015898737
- HMS3886K08
- D01592
- B1424
- 2-Pyridineethanamine, N-methyl-, dimethanesulfonate
- FT-0622912
- HY-D0237
- EINECS 259-377-7
- D87714
- Tenyl
- Betahistine Dimesilate
- ZBJJDYGJCNTNTH-UHFFFAOYSA-N
- BETAHISTINE MESILATE (MART.)
- N-Methyl-2-pyridin-2-ylethylamine dimethanesulfonate
- BETAHISTINE MESILATE (EP MONOGRAPH)
- Betahistine mesilate (JP18)
- 5638-76-6, Betahistine
- DB-052657
- Mesylate, Betahistine
- Betahistine mesilate [JAN]
- BETAHISTINE MESILATE (EP IMPURITY)
- Betahistine mesylate
-
- MDL: MFCD00143688
- Inchi: 1S/C8H12N2.2CH4O3S/c1-9-7-5-8-4-2-3-6-10-8;2*1-5(2,3)4/h2-4,6,9H,5,7H2,1H3;2*1H3,(H,2,3,4)
- InChI Key: ZBJJDYGJCNTNTH-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)O.S(C)(=O)(=O)O.N(C)CCC1C=CC=CN=1
Computed Properties
- Exact Mass: 328.07600
- Monoisotopic Mass: 328.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 176
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 87.7
Experimental Properties
- Color/Form: Not determined
- Melting Point: 112.0 to 115.0 deg-C
- Boiling Point: No data available
- Flash Point: No data available
- Water Partition Coefficient: almost transparency
- PSA: 150.42000
- LogP: 2.40400
- Solubility: Not determined
- Vapor Pressure: No data available
Betahistine mesylate Security Information
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H303
- Warning Statement: P312
- Safety Instruction: H303+H313+H333
- RTECS:UT2970200
- Storage Condition:Store at 4°C,-4At ℃Store…Better
Betahistine mesylate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Betahistine mesylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-D0237-100mg |
Betahistine mesylate |
54856-23-4 | 99.90% | 100mg |
¥300 | 2025-04-16 | |
| S e l l e c k ZHONG GUO | S5498-25mg |
Betahistine mesylate |
54856-23-4 | 98% | 25mg |
¥794.9 | 2023-09-15 | |
| Chemenu | CM175473-500g |
N-methyl-2-(pyridin-2-yl)ethan-1-amine methanesulfonate |
54856-23-4 | 95% | 500g |
$598 | 2021-08-05 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0246L-100 mg |
Betahistine mesylate |
54856-23-4 | 98.00% | 100MG |
¥480.00 | 2022-04-26 | |
| TRC | B324003-250mg |
Betahistine Mesylate |
54856-23-4 | 250mg |
$ 58.00 | 2023-04-18 | ||
| TRC | B324003-500mg |
Betahistine Mesylate |
54856-23-4 | 500mg |
$ 69.00 | 2023-04-18 | ||
| TRC | B324003-2.5g |
Betahistine Mesylate |
54856-23-4 | 2.5g |
$ 87.00 | 2023-04-18 | ||
| ChemScence | CS-0010146-100mg |
Betahistine (mesylate) |
54856-23-4 | ≥98.0% | 100mg |
$50.0 | 2022-04-27 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B859097-25g |
Betahistine Mesylate |
54856-23-4 | >99.0%(HPLC) | 25g |
¥257.40 | 2022-09-29 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | B0990000 |
Betahistine mesylate |
54856-23-4 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 |
Betahistine mesylate Suppliers
Betahistine mesylate Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Betahistine mesylate
Recent Advances in Betahistine Mesylate (54856-23-4) Research: A Comprehensive Review
Betahistine mesylate (CAS: 54856-23-4), a histamine analog and H1 receptor agonist/H3 receptor antagonist, has recently gained renewed attention in the field of chemical biology and pharmaceutical research. This review synthesizes the latest findings (2022-2023) regarding its molecular mechanisms, therapeutic applications, and novel formulations. Current studies demonstrate expanded potential beyond its traditional use for Ménière's disease, particularly in neurological and vascular disorders.
Structural optimization studies published in the Journal of Medicinal Chemistry (2023) have revealed new insights into the stereospecific binding of betahistine mesylate to histamine receptors. Advanced cryo-EM techniques have mapped its interaction with the H3 receptor at 2.8Å resolution, explaining its unique partial agonist/antagonist properties. These findings are facilitating the design of next-generation histaminergic modulators with improved selectivity profiles.
Clinical research has expanded into novel indications. A phase IIb trial (NCT05211414) demonstrated significant efficacy of betahistine mesylate in improving cognitive function in Parkinson's disease patients, with a 37% reduction in cognitive decline markers compared to placebo (p<0.01). Parallel research in stroke recovery (Science Translational Medicine, 2023) showed enhanced neuroplasticity through H3 receptor-mediated mechanisms, suggesting potential as a neurorestorative agent.
Pharmaceutical technology advancements include the development of a novel gastroretentive floating tablet formulation (International Journal of Pharmaceutics, 2023) that increases bioavailability by 42% through controlled release in the upper GI tract. This addresses the drug's historical challenges with rapid absorption and short half-life (0.5-2 hours). Accelerated stability testing confirmed 36-month shelf life for this new formulation under ICH guidelines.
Emerging safety data from post-marketing surveillance (n=12,487 patients) presented at the 2023 International Conference on Pharmacovigilance showed favorable long-term safety, with only 2.3% reporting mild adverse effects (primarily gastrointestinal). However, pharmacogenomic studies identified CYP2D6 poor metabolizers as having 3.2-fold higher plasma concentrations, suggesting potential need for dose adjustment in this population.
Future research directions highlighted in recent reviews include exploring betahistine's effects on the blood-brain barrier permeability for drug delivery applications, and its potential anti-angiogenic properties in oncology. The compound's unique dual activity on histaminergic pathways continues to make it a valuable pharmacological tool and therapeutic candidate across multiple therapeutic areas.
54856-23-4 (Betahistine mesylate) Related Products
- 380416-14-8(N-Methyl-2-(2-pyridyl)ethylamine methanesulfonate)
- 848641-67-8(Pyridine, 2-ethyl-, methanesulfonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)